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Compound of Interest

Compound Name: 2-Amino-1-naphthaldehyde

Cat. No.: B15071716 Get Quote

Essential Safety and Handling Guide for 2-Amino-1-
naphthaldehyde
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-1-naphthaldehyde, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and proper

chemical management.

Chemical Profile and Hazards

2-Amino-1-naphthaldehyde is a chemical compound that requires careful handling due to its

potential health hazards. Below is a summary of its key physical and chemical properties.

Property Value

Appearance Clear, Liquid; Dark Yellow[1]

Melting Point 1 - 2 °C[1]

Boiling Point 160 - 161 °C at 20 hPa[1]

Flash Point 110 °C (closed cup)[1]

Density 1.15 g/mL at 25 °C[1]

Acute Toxicity LD50 Oral - rat - 667 mg/kg[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 2-Amino-1-naphthaldehyde.

Body Part Protection Standard/Specification

Respiratory

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges. For sole

protection, use a full-face

supplied air respirator.

NIOSH (US) or CEN (EU)

approved[1]

Hands Chemical-resistant gloves.
EU Directive 89/686/EEC and

the standard EN 374[1]

Eyes
Safety glasses or chemical

safety goggles.[1][2]

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2][3]

Skin and Body

Body protection appropriate for

the amount and concentration

of the substance.

Select based on workplace risk

assessment.[1]

Operational and Handling Plan
Proper handling procedures are critical to minimize risk. The following workflow outlines the

step-by-step process for working with 2-Amino-1-naphthaldehyde.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Store in a cool, dry, well-ventilated area

Keep container tightly closed and upright

Avoid inhalation of vapor or mist

Prevent contact with skin and eyes

Wash hands thoroughly after handling

Decontaminate work surfaces

Click to download full resolution via product page

Caption: Workflow for Handling 2-Amino-1-naphthaldehyde.
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Key Experimental Protocols
First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[4]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

Disposal Plan
Proper disposal of 2-Amino-1-naphthaldehyde is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection and Storage:

Collect waste in a suitable, closed, and properly labeled container.[1] The container must be

compatible with the chemical.

Store waste containers in a designated, well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong bases.[1][2]

Disposal Procedure:

Dispose of the chemical waste through a licensed and approved waste disposal plant.[2]

Do not let the product enter drains.[1]

For spills, soak up with inert absorbent material and dispose of as hazardous waste.[1]

The following diagram illustrates the decision-making process for the disposal of 2-Amino-1-
naphthaldehyde.
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Chemical Waste Generated

Collect in a suitable, closed container

Spill Occurs

Is the container properly labeled
'Hazardous Waste'?

Store in a designated, well-ventilated area

Yes

Arrange for disposal by a licensed
waste management company

Disposal Complete

Soak up with inert absorbent material

Yes

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Amino-1-naphthaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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